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Abstract

lodofenphos is an organophosphate insecticide and acaricide known for its efficacy against a
range of public health and agricultural pests. As an inhibitor of acetylcholinesterase, its
mechanism of action is well-characterized, leading to neurotoxicity in target organisms. This
technical guide provides an in-depth overview of the chemical structure, physicochemical and
toxicological properties, environmental fate, and relevant experimental methodologies of
lodofenphos. All quantitative data are summarized in structured tables for ease of reference.
Furthermore, this guide includes a diagrammatic representation of its primary signaling
pathway and outlines key experimental workflows.

Chemical Structure and Identification

lodofenphos, chemically known as O-(2,5-dichloro-4-iodophenyl) O,O-dimethyl
phosphorothioate, is an organothiophosphate compound.[1][2] Its structure is characterized by
a dichlorinated and iodinated phenyl group attached to a dimethyl phosphorothioate moiety.

Table 1: Chemical Identification of lodofenphos
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Identifier Value

(2,5-dichloro-4-iodophenoxy)-dimethoxy-

UPAC Name sulfanylidene-A>-phosphane[1]

CAS Number 18181-70-9[1]

Molecular Formula CsHsCl2103PS[1]

Molecular Weight 413.00 g/mol

SMILES COP(=S)(0OC)OC1=CC(=C(C=C1Cl))CI

nChi INChl=1S/C8H8CI2I03PS/c1-12-15(16,13-2)14-
8-4-5(9)7(11)3-6(8)10/h3-4H,1-2H3

Synonyms Jodfenphos, Alfacron, Nuvanol N, C 9491

Physicochemical Properties

The physical and chemical characteristics of lodofenphos influence its environmental behavior
and biological availability. It is a white crystalline solid with a mild odor. Its low water solubility
and high octanol-water partition coefficient indicate a potential for bioaccumulation.

Table 2: Physicochemical Properties of lodofenphos

Property Value

Melting Point 72-73 °C

Boiling Point 30.1°C

Water Solubility <2 mg/L at 20 °C

Acetone: 450 g/L, Toluene: 450 g/L,
Solubility in Organic Solvents (at 20 °C) Dichloromethane: 810 g/L, Methanol: 30 g/L,
Octan-1-ol: 30 g/L

Vapor Pressure 8.25x 1077 mm Hg at 20 °C

Octanol-Water Partition Coefficient (log Kow) 5.51
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Toxicological Profile

The primary mechanism of toxicity for lodofenphos is the inhibition of the enzyme
acetylcholinesterase (AChE), which is crucial for the proper functioning of the nervous system.
Inhibition of AChE leads to an accumulation of the neurotransmitter acetylcholine, resulting in
overstimulation of cholinergic receptors and subsequent neurotoxic effects.

Table 3: Acute Toxicity of lodofenphos

Species Route of Administration LD50 / LC50
Rat Oral 2330 mg/kg
Mouse Oral 3000 mg/kg
Rat Dermal >2000 mg/kg
Rat Inhalation (6 hours) >246 mg/m3

Environmental Fate and Metabolism

lodofenphos is subject to degradation in the environment through various pathways, including
photolysis and microbial degradation. In soil and water, the primary degradation product is 2,5-
dichloro-4-iodophenol, formed by the cleavage of the P-O-aryl linkage.

Under illuminated conditions, the half-life of lodofenphos in rainwater is approximately 0.4
days, while in non-illuminated rainwater, it extends to 1.9 days. In soil, the half-life is about 70.5
days with illumination and 85.1 days in the dark.

Metabolism studies in rats have shown that over 80% of an administered dose is eliminated in
the urine within 24 hours. Identified metabolites in rat urine include iodofenoxon, desmethyl
iodofenoxon, mono- and di-methyl phosphoric acid, phosphoric acid, and dimethyl
phosphorothioic acid. In goats, 4-iodophenol has been detected as a urinary metabolite. When
injected into tomato plants, the oxygen analog of lodofenphos, iodofenoxon, has been
detected in the leaves.

Experimental Protocols
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Synthesis of lodofenphos

A general method for the synthesis of lodofenphos involves the targeted esterification of 2,5-
dichloro-4-iodophenol sodium salt with O,O-dimethylthiophosphoryl chloride.

o Reaction: The reaction is typically carried out in an organic solvent such as dichloromethane
or benzene.

o Conditions: The reaction mixture is maintained under controlled temperature and stirring.

 Purification: Following the reaction, the product is purified through a series of steps including
filtration, solvent extraction, and crystallization to yield lodofenphos.

Analytical Methods for Determination

The determination of lodofenphos residues in various matrices is commonly performed using
gas chromatography (GC).

o Sample Preparation: A common procedure for soil and water samples involves extraction
with an organic solvent like acetone or acetonitrile, followed by a clean-up step using
techniques such as solid-phase extraction (SPE) with silica gel or Florisil.

o Gas Chromatography (GC): The extract is then analyzed by GC.

o Detectors: A flame photometric detector (FPD) or a nitrogen-phosphorus detector (NPD)
are often used for their sensitivity and selectivity towards phosphorus-containing
compounds. Mass spectrometry (MS) can also be coupled with GC for definitive
identification and quantification.

o Columns: Capillary columns, such as those with a 5% phenyl polysiloxane phase, are
suitable for separating lodofenphos from other components in the sample.

In Vitro Acetylcholinesterase Inhibition Assay

The inhibitory potential of lodofenphos on acetylcholinesterase can be assessed using an in
vitro colorimetric assay based on the Ellman method.
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e Principle: The assay measures the activity of AChE by monitoring the production of
thiocholine from the substrate acetylthiocholine. Thiocholine reacts with 5,5'-dithiobis-(2-
nitrobenzoic acid) (DTNB) to produce a yellow-colored product, 5-thio-2-nitrobenzoate, which
can be quantified spectrophotometrically at 412 nm.

e Procedure:

o Prepare solutions of AChE, the test compound (lodofenphos) at various concentrations,
the substrate (acetylthiocholine iodide), and DTNB in a suitable buffer (e.g., phosphate
buffer, pH 8.0).

o In a 96-well plate, pre-incubate the enzyme with the inhibitor (lodofenphos) for a specific
period.

o Initiate the reaction by adding the substrate and DTNB.
o Monitor the increase in absorbance at 412 nm over time using a microplate reader.

o The rate of the reaction is proportional to the enzyme activity. The percentage of inhibition
is calculated by comparing the reaction rates in the presence and absence of the inhibitor.

Signaling Pathway and Experimental Workflow

The primary mode of action of lodofenphos is the inhibition of acetylcholinesterase, leading to
the accumulation of acetylcholine in the synaptic cleft and subsequent overstimulation of
cholinergic receptors.
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Caption: Inhibition of Acetylcholinesterase by lodofenphos.

The following diagram illustrates a general workflow for the analysis of lodofenphos residues
in environmental samples.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [lodofenphos: A Technical Guide to its Chemical
Structure, Properties, and Biological Activity]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1672028#iodofenphos-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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